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Compound of Interest

Compound Name: F992

Cat. No.: B10785780

Identifying the correct "F992" is the first and most crucial step for ensuring safe handling and
disposal. The designation "F992" is used for several distinct chemical products, each with
unique properties and requiring different disposal protocols. Relying on a generic disposal plan
without confirming the specific identity of the substance can lead to hazardous situations and
environmental contamination. Researchers, scientists, and drug development professionals
must consult the Safety Data Sheet (SDS) specific to the "F992" product in their possession to
ensure compliance with safety regulations and environmental standards.

This guide outlines the proper disposal procedures for the different substances identified as
"F992":

e Hetron™ FR 992: A flame-retardant epoxy vinyl ester resin.
e PS992(W): A coated abrasive material.

o F992 Peptide: An antidiuretic peptide.

Hetron™ FR 992: Epoxy Vinyl Ester Resin

Hetron™ FR 992 is a low-viscosity, unpromoted, flame-retardant epoxy vinyl ester resin.[1][2] It
is known for its excellent corrosion resistance and high strength.[1][2][3]

Hazard and Safety Information
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Hazard Classification Description

Flammability Flammable liquid and vapor.

Causes skin and serious eye irritation. May

cause respiratory irritation, genetic defects, and

is suspected of damaging fertility or the unborn
Health Hazards _ _

child. Causes damage to organs (Auditory

system) through prolonged or repeated

exposure if inhaled.

Inform respective authorities if the product

Environmental Hazards ) ] ]
contaminates rivers, lakes, or drains.

Disposal Procedures

Proper disposal of Hetron™ FR 992 is critical to prevent environmental contamination and
ensure safety.

Uncured Resin:

o Containment: Spills should be contained and collected with non-combustible absorbent
materials like sand, earth, diatomaceous earth, or vermiculite.

o Disposal: Place the contained material into a designated container for disposal according to
local and national regulations. Dispose of contents and containers at an approved waste
disposal plant.

Cured Resin:

o For assistance with waste management, including disposal of cured resin parts, it is
recommended to contact a specialized environmental services group.

Empty Containers:
o Empty containers are considered hazardous and should not be reused.

e They should be taken to an approved waste handling site for recycling or disposal.
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e Do not burn or use a cutting torch on empty drums.

Experimental Workflow for Disposal
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Disposal workflow for Hetron™ FR 992.

PS992(W): Coated Abrasive

PS992(W) is a type of coated abrasive product. During use, dust and fumes from the
decomposing resin system are generated.

Hazard and Safety Information
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Hazard Classification Description

Inhalation Dust may cause respiratory irritation.

Skin Contact May cause mechanical irritation or abrasions.
Eye Contact Dust particles may cause abrasive injury.

) This substance is not biodegradable or
Environmental Hazards _ _ , , _
bioaccumulative and is not toxic to fish.

Disposal Procedures

The primary method for the disposal of PS992(W) is incineration.

« Incineration: This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.

Logical Relationship for Disposal Decision

(PSQ92(W) Waste Generated)
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Decision diagram for PS992(W) disposal.

F992 Peptide: Antidiuretic Peptide

F992 is identified as an antidiuretic peptide and a vasopressin analogue. This substance is
typically used in research settings.

Hazard and Safety Information

Detailed hazard and disposal information for the F992 peptide is not readily available in the
provided search results. For specific safety and disposal protocols, it is imperative to refer to
the manufacturer's Safety Data Sheet (SDS).

General Disposal Guidance for Research Peptides

In the absence of specific data for F992 peptide, general best practices for the disposal of
research-grade peptides should be followed.

Review the SDS: The Safety Data Sheet is the primary source of information for handling
and disposal.

o Chemical Inactivation: If possible and safe, the peptide should be chemically inactivated. The
method of inactivation will be specific to the peptide's chemistry.

o Licensed Waste Disposal: The inactivated peptide and any contaminated materials should
be disposed of through a licensed hazardous waste disposal company.

o Local Regulations: Always adhere to local and institutional regulations for chemical waste
disposal.

Experimental Protocol for General Peptide Disposal

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and safety glasses.

 Inactivation: Prepare the inactivating solution as specified by the SDS or relevant literature.
Carefully add the peptide to the solution in a fume hood.
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o Collection: Collect the inactivated solution and any contaminated labware (e.g., pipette tips,
tubes) in a clearly labeled hazardous waste container.

o Storage: Store the waste container in a designated satellite accumulation area.

e Pickup: Arrange for pickup by a licensed hazardous waste disposal service.

6992 Peptide Waste)
(Consult Manufacturer's SDS)
(Wear Appropriate PPE)

Chemically Inactivate (if applicable per SDS)

'

Collect in Labeled Hazardous Waste Container

(Store in Designated Accumulation Area)

(Dispose via Licensed Waste Contracto)
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General disposal workflow for research peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sherfab.com [sherfab.com]

2. ulprospector.com [ulprospector.com]

3. allnexproductseu.blob.core.windows.net [allnexproductseu.blob.core.windows.net]

 To cite this document: BenchChem. [Proper Disposal Procedures for F992: A Critical Safety
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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